2-Ethyl-7,8,9,10-tetrahydro-6H-furo[2,3-g][3]benzazepine

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 2-ethyl-7,8,9,10-tetrahydro-6H-furo[3,2-i][3]benzazepine
• InChI: InChI=1S/C14H17NO/c1-2-12-9-11-4-3-10-5-7-15-8-6-13(10)14(11)16-12/h3-4,9,15H,2,5-8H2,1H3
• InChI Key: ZGFXJAFOMFCQHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(O1)C3=C(CCNCC3)C=C2

Description

2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine is a complex organic compound with a unique fused ring structure

Preparation Methods

The synthesis of 2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and specific reaction conditions to facilitate the process .

Chemical Reactions Analysis

2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions.

Scientific Research Applications

2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Researchers are exploring its potential as a pharmaceutical agent, particularly for its effects on the central nervous system.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

2-Ethyl-7,8,9,10-tetrahydro-6H-furo2,3-gbenzazepine can be compared with other similar compounds, such as:

Benzazepines: These compounds share a similar core structure but may have different substituents.

Furobenzazepines: These compounds have a fused furan ring, similar to 2-Ethyl-7,8,9,10-tetrahydro-6H-furobenzazepine. The uniqueness of 2-Ethyl-7,8,9,10-tetrahydro-6H-furobenzazepine lies in its specific substituents and the resulting chemical and biological properties.